N-(5-chloro-2-methoxyphenyl)-4-(((furan-2-ylmethyl)thio)methyl)piperidine-1-carboxamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-4-(furan-2-ylmethylsulfanylmethyl)piperidine-1-carboxamide
• InChI: InChI=1S/C19H23ClN2O3S/c1-24-18-5-4-15(20)11-17(18)21-19(23)22-8-6-14(7-9-22)12-26-13-16-3-2-10-25-16/h2-5,10-11,14H,6-9,12-13H2,1H3,(H,21,23)
• InChI Key: QUEZDCDUXNAGNV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)N2CCC(CC2)CSCC3=CC=CO3
• Molecular Formula: C19H23ClN2O3S
• Molecular Weight: 394.9 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-4-(((furan-2-ylmethyl)thio)methyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C19H23ClN2O3S and its molecular weight is 394.91. The purity is usually 95%.
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Scientific Research Applications

Novel Pharmaceutical Synthesis

Research has focused on synthesizing new compounds derived from furan-based structures for potential therapeutic applications. For example, the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone has been explored for their anti-inflammatory and analgesic properties. These compounds were found to be potent cyclooxygenase-1/cyclooxygenase-2 (COX-1/COX-2) inhibitors, exhibiting significant analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).

Neuroinflammation and PET Imaging

Significant advancements have been made in PET imaging of microglia by targeting macrophage colony-stimulating factor 1 receptor (CSF1R), with compounds like [11C]CPPC showing potential for noninvasively imaging reactive microglia and disease-associated neuroinflammation. This could have applications in studying a variety of neuropsychiatric disorders and monitoring neuroinflammatory effects of therapies (Horti et al., 2019).

Analgesic Activity

The study of selective serotonin receptor antagonists like WAY-100635 has provided insights into the inhibitory action on serotonin neuronal firing, offering a potential pathway for developing new analgesic agents (Craven et al., 1994).

Antiprotozoal Agents

Research into dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines has yielded potent antiprotozoal agents with high DNA affinities, demonstrating significant in vitro and in vivo activity against Trypanosoma brucei rhodesiense and Plasmodium falciparum, highlighting their potential for treating parasitic infections (Ismail et al., 2004).